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Compound of Interest

Compound Name: Stannous laurate

Cat. No.: B078282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of stannous laurate, a chemical compound

with applications across various scientific and industrial domains. This document outlines its

core chemical identifiers and molecular structure, offering a foundational resource for

professionals in research and development.

Core Chemical Data
Stannous laurate, also known as tin(II) laurate or tin dilaurate, is the metal salt of lauric acid

and divalent tin.[1] It is chemically designated as bis(dodecanoato)tin. The compound's key

identifiers and properties are summarized in the table below for ease of reference and

comparison.
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Identifier Value Source

CAS Number 14974-55-1 [1][2][3][4]

Molecular Formula C24H46O4Sn [1][3]

Molecular Weight 517.33 g/mol [1][2]

IUPAC Name dodecanoate;tin(2+) [3]

Synonyms

Tin dilaurate, TIN(II)

LAURATE, Tin(II)

dodecanoate, Dilauric acid

tin(II) salt

[1]

EC Number 239-054-7 [3]

UNII 14E51136PO [2]

Molecular Structure
The molecular structure of stannous laurate consists of a central tin(II) atom ionically bonded

to the carboxylate groups of two laurate anions. Each laurate is a 12-carbon saturated fatty

acid chain. The tin atom is in the +2 oxidation state.

Caption: Molecular structure of stannous laurate.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or analysis of stannous laurate
were not available in the initial literature search. Researchers are advised to consult

specialized chemical synthesis databases or relevant patents for specific methodological

details.

Further Information
For more detailed chemical and physical properties, safety data sheets (SDS), and supplier

information, it is recommended to consult the resources provided by chemical suppliers and

regulatory bodies such as the European Chemicals Agency (ECHA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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